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Compound of Interest

Compound Name: 1,2-Dibromo-1-iodotrifluoroethane

Cat. No.: B1349380

Essential Safety and Handling Guide for 1,2-
Dibromo-1-iodotrifluoroethane

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2-Dibromo-1-iodotrifluoroethane was
not publicly available at the time of this writing. The following guidance is based on the safety
data of structurally similar compounds, including 2-lodo-1,1,1-trifluoroethane, 1,1,2-Trichloro-
1,2,2-trifluoroethane, and 2,2-Dibromo-1,1,1-trifluoroethane. It is imperative to handle this
chemical with caution and to consult with a certified safety professional before use.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 1,2-Dibromo-1-iodotrifluoroethane. The
procedural, step-by-step guidance is designed to directly answer specific operational questions
and build trust by providing value beyond the product itself.

Hazard Identification and Classification

Based on analogous compounds, 1,2-Dibromo-1-iodotrifluoroethane is anticipated to be a
hazardous substance. The primary hazards are expected to include:

 Skin Irritation: May cause skin irritation upon contact.[1][2]
e Serious Eye Irritation: Contact with eyes may cause serious irritation.[1][2]

o Respiratory Tract Irritation: Inhalation of vapors or mists may cause respiratory irritation.[2][3]
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o Harmful if Swallowed or Inhaled: Ingestion or inhalation may be harmful.[3]

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of structurally
similar compounds to provide an estimated profile for 1,2-Dibromo-1-iodotrifluoroethane.

1,1,2-Trichloro-

2-lodo-1,1,1- 2,2-Dibromo-1,1,1-
Property . ] 1,2,2-
trifluoroethane trifluoroethane .
trifluoroethane
CAS Number 353-83-3[1][2] 421-01-2 76-13-1[4]
Molecular Formula C2H2Fsl[5] C2HBr2F3[6] C2ClsFs
Molecular Weight 209.94 g/mol [2][5] 241.83 g/mol [6] 187.38 g/mol
Appearance Liquid[5]
Boiling Point 54.8 °C[5]
Density 2.13 g/mL at 25 °CJ[5]

Storage Temperature 2-8°C[5][7]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

When handling 1,2-Dibromo-1-iodotrifluoroethane, the following personal protective
equipment is mandatory:
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PPE Category

Specification

Eye and Face Protection

Chemical safety goggles or a full-face shield are

required.[1]

Hand Protection

Wear appropriate chemical-resistant gloves
(e.g., nitrile, neoprene). Inspect gloves for any

signs of degradation before use.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn. Ensure that skin is not exposed.

Respiratory Protection

Work in a well-ventilated area, preferably in a
chemical fume hood, to avoid inhalation of
vapors.[3] If ventilation is inadequate, use a
NIOSH-approved respirator with an appropriate

cartridge.

Experimental Protocol: Step-by-Step Handling

Procedure

e Preparation:

o

[¢]

[¢]

o

¢ Handling the Chemical:

Ensure that a safety shower and eyewash station are readily accessible.
Confirm that all necessary PPE is available and in good condition.
Prepare your work area within a certified chemical fume hood.

Have spill control materials (e.g., absorbent pads, vermiculite) readily available.

o Before use, allow the container to reach room temperature.

o Carefully open the container, avoiding any splashing.

o Use only the required amount of the chemical for your experiment.
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o Keep the container tightly closed when not in use.[1]

o Avoid contact with skin and eyes and do not breathe vapors.[1]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[1]

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Properly store or dispose of the chemical as outlined below.

Storage Plan

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Protect from light.[1]
o Store at a recommended temperature of 2-8°C.[5][7]

o Keep away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan

¢ All waste containing 1,2-Dibromo-1-iodotrifluoroethane must be considered hazardous
waste.

o Collect waste in a suitable, labeled, and closed container.[1]
» Dispose of the contents and container to an approved waste disposal plant.[1]
» Do not allow the chemical to enter the environment, drains, or sewer systems.[1][4]

» Consult with your institution's environmental health and safety (EHS) department for specific
disposal protocols.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/177814
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-K-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.benchchem.com/product/b1349380?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=T1781&productDescription=1+1+2-TRICHLORO-1+2+2-TRIFLUOR&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Emergency Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][8]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes. Seek medical attention if irritation
persists.[1][8]

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[1]

Ingestion

Do not induce vomiting. Clean mouth with water
and drink plenty of water afterwards. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.[1][8]

Spill

Evacuate the area. Wear appropriate PPE.
Absorb the spill with inert material (e.g., sand,
silica gel) and place it in a suitable container for
disposal.[1] Ventilate the area and wash the spill

site after material pickup is complete.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1,2-Dibromo-1-iodotrifluoroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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